5-(4-((2-Chlorobenzyl)oxy)phenyl)-N'-(1-(4-chlorophenyl)ethylidene)-1H-pyrazole-3-carbohydrazide

Specification

• CAS No.: 634897-45-3
• Molecular Formula: C25H20Cl2N4O2
• Molecular Weight: 479.4 g/mol
• IUPAC Name: N-[(E)-1-(4-chlorophenyl)ethylideneamino]-3-[4-[(2-chlorophenyl)methoxy]phenyl]-1H-pyrazole-5-carboxamide
• Standard InChI: InChI=1S/C25H20Cl2N4O2/c1-16(17-6-10-20(26)11-7-17)28-31-25(32)24-14-23(29-30-24)18-8-12-21(13-9-18)33-15-19-4-2-3-5-22(19)27/h2-14H,15H2,1H3,(H,29,30)(H,31,32)/b28-16+
• Standard InChI Key: GSYHVEBYOTXNMR-LQKURTRISA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=NN1)C2=CC=C(C=C2)OCC3=CC=CC=C3Cl)/C4=CC=C(C=C4)Cl
• Canonical SMILES: CC(=NNC(=O)C1=CC(=NN1)C2=CC=C(C=C2)OCC3=CC=CC=C3Cl)C4=CC=C(C=C4)Cl

Introduction

5-(4-((2-Chlorobenzyl)oxy)phenyl)-N'-(1-(4-chlorophenyl)ethylidene)-1H-pyrazole-3-carbohydrazide is a complex organic compound belonging to the class of hydrazones, specifically pyrazole derivatives. This compound features a unique molecular structure characterized by multiple aromatic rings and halogen substituents, making it of interest in various scientific fields, particularly in medicinal chemistry and material science.

Synthesis and Characterization

The synthesis of 5-(4-((2-Chlorobenzyl)oxy)phenyl)-N'-(1-(4-chlorophenyl)ethylidene)-1H-pyrazole-3-carbohydrazide typically involves several key steps, requiring controlled conditions such as temperature and specific solvents like ethanol or dimethylformamide. Catalysts may be used to enhance reaction efficiency. Purification techniques such as recrystallization or chromatography are often employed to isolate the final product in high purity.

Synthesis Steps:

• Starting Materials: Typically involves the use of pyrazole derivatives and chlorobenzyl compounds.

• Reaction Conditions: Controlled temperature and solvent selection are crucial.

• Purification Methods: Recrystallization and chromatography are commonly used.

Potential Applications and Research Findings

This compound has potential applications in drug discovery and development due to its structural complexity and the bioactivity associated with pyrazole derivatives. Research into similar compounds suggests that modifications on the aromatic rings can significantly influence their pharmacological profiles.

Potential Applications:

• Pharmaceutical Development: Due to its bioactivity and structural complexity.

• Material Science: Its unique molecular structure may offer interesting properties for material applications.

Analytical Techniques for Characterization

Relevant analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used for characterization and purity assessment of the compound.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to determine the compound's structure.

• Mass Spectrometry (MS): Used to confirm the molecular weight and purity.

Chemical Reactions and Stability

The compound can undergo various chemical reactions typical for hydrazones and pyrazoles. Understanding these reactions is essential for predicting the compound's behavior in biological systems and its potential degradation pathways.

Chemical Reactions:

• Hydrazone Reactions: Can undergo reactions typical of hydrazones, such as hydrolysis.

• Pyrazole Reactions: May participate in reactions specific to pyrazoles, such as substitution reactions.